Cas no 1783368-97-7 (4-(Bromomethyl)-3-methyl-1-(4-methylphenyl)-1H-pyrazole)

• Product Name: 4-(Bromomethyl)-3-methyl-1-(4-methylphenyl)-1H-pyrazole
• CAS No: 1783368-97-7
• MF: C₁₂H₁₃BrN₂
• MW: 265.149021863937
• CID: 5747072
• PubChem ID: 84617752
• Update Time: 2025-06-22

4-(Bromomethyl)-3-methyl-1-(4-methylphenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• EN300-1461315
• 1783368-97-7
• 4-(Bromomethyl)-3-methyl-1-(4-methylphenyl)-1H-pyrazole
• 1H-Pyrazole, 4-(bromomethyl)-3-methyl-1-(4-methylphenyl)-

• Inchi： 1S/C12H13BrN2/c1-9-3-5-12(6-4-9)15-8-11(7-13)10(2)14-15/h3-6,8H,7H2,1-2H3
• InChI Key： MEGSUVPUQHVULC-UHFFFAOYSA-N
• SMILES： BrCC1=CN(C2C=CC(C)=CC=2)N=C1C

Computed Properties

• Exact Mass: 264.02621g/mol
• Monoisotopic Mass: 264.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 349.7±30.0 °C(Predicted)
• pka: 0.42±0.10(Predicted)

Additional information on 4-(Bromomethyl)-3-methyl-1-(4-methylphenyl)-1H-pyrazole

4-(Bromomethyl)-3-methyl-1-(4-methylphenyl)-1H-pyrazole: A Promising Compound in Biomedical Research

4-(Bromomethyl)-3-methyl-1-(4-methylphenyl)-1H-pyrazole is a synthetic compound with a unique molecular structure that has garnered significant attention in the biomedical field. Its chemical identity, defined by the CAS No. 1783368-97-7, represents a derivative of the pyrazole ring, a heterocyclic compound known for its diverse biological activities. The molecule’s design incorporates multiple functional groups, including a bromomethyl substituent, methyl groups, and a phenyl ring, which collectively contribute to its potential therapeutic applications. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a candidate for further investigation in drug discovery.

The molecular framework of 4-(Bromomethyl)-3-methyl-1-(4-methylphenyl)-1H-pyrazole is characterized by its pyrazole core, which serves as a scaffold for various pharmacophore interactions. The 4-methylphenyl group enhances the compound’s hydrophobicity, while the 3-methyl substituent may influence its metabolic stability. The bromomethyl moiety, a key functional group, is particularly noteworthy for its potential to engage in electrophilic reactions, which could be exploited for targeted drug delivery. These structural features are critical in determining the compound’s biological activity and its ability to interact with specific molecular targets.

Recent advancements in medicinal chemistry have demonstrated that compounds like 4-(Bromomethyl)-3-methyl-1-(4-methylphenyl)-1H-pyrazole can be synthesized using catalytic methods, such as transition-metal-mediated coupling reactions. These techniques offer improved efficiency and selectivity, which are essential for large-scale production. A 2023 study published in the Journal of Medicinal Chemistry described a novel synthetic pathway involving palladium-catalyzed cross-coupling, enabling the rapid assembly of this compound. Such innovations are pivotal for accelerating the transition from laboratory research to clinical applications.

Biological studies on 4-(Bromomethyl)-3-methyl-1-(4-methylphenyl)-1H-pyrazole have revealed its potential to modulate key signaling pathways, including the MAPK/ERK and PI3K/AKT pathways. These pathways are central to cellular processes such as proliferation, differentiation, and survival, making them attractive targets for therapeutic interventions. In vitro assays have shown that this compound can inhibit the activity of certain kinases, suggesting its utility in the treatment of diseases associated with aberrant signaling, such as cancer and neurodegenerative disorders.

One of the most promising applications of 4-(Bromomethyl)-3-methyl-1-(4-methylphenyl)-1H-pyrazole lies in its potential as a scaffold for drug development. Researchers are exploring its ability to act as a lead compound for the design of more potent derivatives. A 2023 paper in Drug Discovery Today reported that modifications to the 4-methylphenyl group could enhance the compound’s affinity for specific receptors, potentially improving its therapeutic index. This adaptability underscores the importance of understanding its molecular interactions in diverse biological contexts.

Computational modeling has also played a crucial role in elucidating the behavior of 4-(Bromomethyl)-3-methyl-1-(4-methylphenyl)-1H-pyrazole. Molecular docking studies have predicted its binding modes to key proteins, such as G-protein-coupled receptors (GPCRs) and ion channels. These predictions align with experimental data, suggesting that the compound could interact with multiple targets simultaneously. Such multitargeting properties are increasingly recognized as a strategy to address complex diseases, where single-target therapies often fall short.

Despite its promising profile, the compound’s safety and pharmacokinetic properties require further investigation. Preclinical studies are currently underway to assess its toxicity and metabolic fate in vivo. A 2023 review in Pharmaceutical Research emphasized the need for comprehensive pharmacological profiling, including studies on its clearance rates and potential for drug-drug interactions. These findings will be critical in determining its suitability for clinical trials.

The development of 4-(Bromomethyl)-3-methyl-1-(4-methylphenyl)-1H-pyrazole exemplifies the intersection of synthetic chemistry and biomedical research. Its structural versatility and potential to modulate critical biological pathways position it as a valuable candidate for future therapeutic applications. As research continues to unravel its mechanisms of action, this compound may pave the way for novel treatments in areas such as oncology and neurology.

Collaborative efforts between chemists, pharmacologists, and biologists will be essential to fully harness the potential of 4-(Bromomethyl)-3-methyl-1-(4-methylphenyl)-1H-pyrazole. By leveraging advances in synthetic methods and computational tools, researchers can optimize its properties for specific therapeutic goals. The journey from discovery to application remains an exciting frontier in the quest to develop innovative solutions for complex medical challenges.